Cas no 67319-28-2 (m-PEG3-CH2CH2COOH)

• Product Name: m-PEG3-CH2CH2COOH
• CAS No: 67319-28-2
• MF: C₁₀H₂₀O₆
• MW: 236.262204170227
• MDL: MFCD11041124
• CID: 2089120
• PubChem ID: 21941826
• Update Time: 2025-04-21

m-PEG3-CH2CH2COOH Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13-tetraoxatetradecanoic acid
• MPEG3-CH2CH2COOH
• 2,5,8,11-Tetraoxatetradecan-14-oic acid
• m-PEG4-Acid
• mPEG3-propionic acid
• mPEG3-OCH2COOH
• BIPG1543
• ZMCJTXKSDDFJRG-UHFFFAOYSA-N
• AK308204
• 3-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]propanoic acid
• m-PEG3-CH2CH2COOH
• AKOS027320793
• HY-W067509
• ZB0970
• MFCD11041124
• C10H20O6
• SY036262
• CS-0062370
• Methyl-PEG3-acid
• DB-134120
• 2,5,8,11-TETRAOXATETRADECAN-14-OICACID
• GS-6315
• 2,5,8,11-Tetraoxa-14-tetradecanoic Acid
• H10072
• 67319-28-2
• BP-20979
• SCHEMBL786690
• mPEG3-COOH
• m-PEG4-COOH
• FM72915
• 3-{2-[2-(2-Methoxy-ethoxy)-ethoxy]-ethoxy}-propionic acid; 2,5,8,11-Tetraoxatetradecan-14-oic acid
• DPG-5721
• Me-dPEG®4-acid

• MDL： MFCD11041124
• Inchi： 1S/C10H20O6/c1-13-4-5-15-8-9-16-7-6-14-3-2-10(11)12/h2-9H2,1H3,(H,11,12)
• InChI Key： ZMCJTXKSDDFJRG-UHFFFAOYSA-N
• SMILES： O(CCOCCC(=O)O)CCOCCOC

Computed Properties

• Exact Mass: 236.126
• Monoisotopic Mass: 236.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 12
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.26
• XLogP3: -0.9
• Topological Polar Surface Area: 74.2

Experimental Properties

• Color/Form: No data available
• Density: 1.105±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 352.3±32.0 ºC (760 Torr),
• Flash Point: 129.8±18.6 ºC,
• Solubility: Soluble (640 g/l) (25 º C),

m-PEG3-CH2CH2COOH Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage temperature 2-8 ° C

Related Categories

• Other Chemical additives